N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C20H16FN3O3/c21-12-5-7-14(8-6-12)24-11-13(9-18(24)25)23-20(27)19(26)16-10-22-17-4-2-1-3-15(16)17/h1-8,10,13,22H,9,11H2,(H,23,27)
• InChI Key: PLHKMBZNWUGUIR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H16FN3O3
• Molecular Weight: 365.4 g/mol

Description

The compound “N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide” is a complex organic molecule that contains several functional groups, including an indole group, a pyrrolidinone group, and a fluorophenyl group. Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Scientific Research Applications

Met Kinase Inhibition

N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide, a derivative of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, has been identified as a potent and selective Met kinase inhibitor. This compound demonstrated complete tumor stasis in Met-dependent gastric carcinoma models following oral administration and has advanced into phase I clinical trials due to its promising in vivo efficacy and safety profiles (Schroeder et al., 2009).

Antiallergic Properties

Research has shown the effectiveness of N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide derivatives as antiallergic agents. Specifically, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide demonstrated significant potency in inhibiting histamine release, outperforming established antiallergic compounds in certain assays (Menciu et al., 1999).

Anticancer Activity

The compound's derivatives have also been explored for their anticancer properties. Notably, certain analogues have shown significant activity in inhibiting cell proliferation and inducing apoptosis in models of diffuse malignant peritoneal mesothelioma, suggesting potential utility as anticancer agents (Carbone et al., 2013).

Potential in Treating Eating Disorders

In the context of eating disorders, derivatives of this compound have been evaluated in models of binge eating. They have demonstrated efficacy in reducing compulsive food consumption without affecting standard food intake, suggesting a role in treating disorders with a compulsive eating component (Piccoli et al., 2012).